Cas no 2680738-09-2 ([(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine)

• Product Name: [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine
• CAS No: 2680738-09-2
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 6259749
• PubChem ID: 165919348
• Update Time: 2025-10-24

[(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(5-chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine
• EN300-28277013
• 2680738-09-2
• [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine

• Inchi： 1S/C11H17ClN4/c1-16(7-9-2-3-13-4-9)8-10-5-15-11(12)6-14-10/h5-6,9,13H,2-4,7-8H2,1H3
• InChI Key： OIALTFRNLLDEAR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN(C)CC1CNCC1

Computed Properties

• Exact Mass: 240.1141743g/mol
• Monoisotopic Mass: 240.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41Ų

Additional information on [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine

Comprehensive Overview of [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine (CAS No. 2680738-09-2)

The compound [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine, identified by its CAS No. 2680738-09-2, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-chloropyrazine core and a pyrrolidine moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive compounds, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for heterocyclic compounds like [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine has surged due to their versatility in medicinal chemistry. The chloropyrazine group is known for its electron-withdrawing properties, which enhance binding affinity in drug-receptor interactions. Meanwhile, the pyrrolidine ring contributes to improved solubility and metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These attributes align with current trends in precision medicine and targeted therapy, addressing frequent search queries such as "how to improve drug bioavailability" and "scaffolds for CNS drugs."

The synthesis of CAS No. 2680738-09-2 typically involves multi-step reactions, including N-alkylation and reductive amination, which are widely discussed in organic chemistry forums. Its molecular weight (calculated at ~254.75 g/mol) and logP values suggest moderate lipophilicity, making it suitable for blood-brain barrier penetration—a hot topic in neuropharmacology. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification, reflecting industry standards for high-throughput screening (HTS) compatibility.

Beyond pharmaceuticals, this compound’s chloropyrazinyl segment has sparked interest in agrochemical innovation, particularly in designing crop protection agents. Its potential to act as a ligand in metal-organic frameworks (MOFs) also ties into the growing field of smart materials. As sustainability gains traction, researchers investigate whether derivatives of [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine can reduce environmental persistence compared to traditional pesticides—addressing popular searches like "eco-friendly agrochemicals."

Safety profiles of CAS 2680738-09-2 are rigorously evaluated under REACH and ICH guidelines, with studies focusing on cytotoxicity and genotoxicity. While not classified as hazardous, proper handling protocols are emphasized in SDS (Safety Data Sheets). This aligns with the broader shift toward green chemistry principles, a frequently searched topic among synthetic chemists. The compound’s stability under various pH conditions further supports its utility in formulation development.

In conclusion, [(5-Chloropyrazin-2-yl)methyl](methyl)[(pyrrolidin-3-yl)methyl]amine represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual applicability in life sciences and material engineering underscores its relevance to contemporary research challenges. For laboratories seeking custom synthesis or reference standards, this compound offers a robust platform for innovation, resonating with trending queries like "next-generation drug scaffolds" and "multifunctional heterocycles."